Cas no 2229371-31-5 (1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229371-31-5
• MF: C₉H₈Cl₂F₂N₂
• MW: 253.076026916504
• CID: 5891715
• PubChem ID: 165648024
• Update Time: 2025-10-19

1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• 2229371-31-5
• EN300-1944118

• Inchi： 1S/C9H8Cl2F2N2/c10-5-1-15-2-6(11)7(5)8(14)3-9(12,13)4-8/h1-2H,3-4,14H2
• InChI Key： XQXFNHBHFXNAAB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(CC(C1)(F)F)N)Cl

Computed Properties

• Exact Mass: 252.0032600g/mol
• Monoisotopic Mass: 252.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2229371-31-5 and Product Name: 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine

The compound identified by the CAS number 2229371-31-5 and the product name 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,3-difluorocyclobutane moiety fused with a 3,5-dichloropyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their ability to exhibit a wide range of biological activities. Among these, pyridine derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound in question, 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine, is no exception. Its unique structural configuration suggests that it may interact with biological targets in ways that conventional drugs do not, offering new avenues for therapeutic intervention.

The 3,3-difluorocyclobutane substituent is particularly noteworthy as it introduces both steric hindrance and electronic effects that can modulate the compound's interactions with biological receptors. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, making them invaluable in medicinal chemistry. In contrast, the 3,5-dichloropyridine moiety provides additional electronic diversity and can influence the compound's solubility and pharmacokinetic properties. Together, these structural elements make this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and biological targets such as enzymes and receptors. Preliminary computational studies on 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine have suggested that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathways. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of this compound represents a significant achievement in organic chemistry. The introduction of both fluorine and chlorine atoms into a cyclobutane ring while maintaining the integrity of the pyridine core requires precise synthetic methodologies. Techniques such as cross-coupling reactions, halogenation processes, and ring-closing metathesis have been employed to construct this complex molecule. The synthetic route not only highlights the ingenuity of modern organic synthesis but also underscores the importance of developing efficient methods for producing novel pharmaceutical intermediates.

As research progresses, the potential applications of 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine are likely to expand beyond initial hypotheses. The compound's structural versatility allows for further derivatization, enabling chemists to explore modified analogs with enhanced potency or selectivity. Additionally, its unique combination of functional groups makes it an attractive candidate for studying structure-activity relationships (SAR), which are crucial for optimizing drug candidates.

The integration of 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine into preclinical studies is already underway at several research institutions. These studies aim to evaluate its pharmacological profile in vitro and in vivo models. Early results are promising, indicating that the compound may possess desirable properties such as high affinity for target receptors and minimal off-target effects. However, further investigation is necessary to fully understand its safety profile and therapeutic potential before it can be considered for clinical development.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their ability to modulate drug efficacy and pharmacokinetics has led to numerous FDA-approved drugs over the past few decades. The introduction of fluorine atoms into molecules often enhances their bioavailability and metabolic stability while reducing toxicity. The presence of two fluorine atoms in 1-(3,5-dichloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine is likely to contribute to these desirable properties, making it an exciting prospect for future drug development.

In conclusion, 1-(3',5'-dichloropyridin'-4'-yI)-33difluorcyclobutan-I-aminc (CAS No 222937131'55) represents a significant advancement in pharmaceutical chemistry with its unique structural features potentially leading lo novel therapeutic applications The ongoing research into this compound underscores lo importance o( innovative molecular design (and advanced synthetic techniques (In( driving forward lo discovery o( next-generation medicines